Cas no 115977-42-9 (rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine)
115977-42-9 structure
Product Name:rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine
CAS No:115977-42-9
MF:C9H10N2O2
MW:178.187901973724
CID:1205270
PubChem ID:189344
Update Time:2025-04-20
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1R,2S)-2-(4-nitrophenyl)cyclopropanamine
- rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine
- EN300-1832212
- trans-2-(4-nitrophenyl)cyclopropanamine
- 115977-42-9
- Cyclopropanamine, 2-(4-nitrophenyl)-, trans-
- DTXSID40921886
- SCHEMBL20656970
- 2-(4-nitrophenyl)cyclopropan-1-amine
-
- Inchi： 1S/C9H10N2O2/c10-9-5-8(9)6-1-3-7(4-2-6)11(12)13/h1-4,8-9H,5,10H2/t8-,9+/m0/s1
- InChI Key： YTAGFMUMBRBWAV-DTWKUNHWSA-N
- SMILES： [O-][N+](C1C=CC(=CC=1)[C@@H]1C[C@H]1N)=O
Computed Properties
- Exact Mass: 178.0743
- Monoisotopic Mass: 178.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 69.16
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1832212-1g |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine |
115977-42-9 | 1g |
$1299.0 | 2023-09-19 | ||
| Enamine | EN300-1832212-5g |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine |
115977-42-9 | 5g |
$3770.0 | 2023-09-19 | ||
| Enamine | EN300-1832212-10g |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine |
115977-42-9 | 10g |
$5590.0 | 2023-09-19 | ||
| Enamine | EN300-1832212-0.05g |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine |
115977-42-9 | 0.05g |
$1091.0 | 2023-09-19 | ||
| Enamine | EN300-1832212-0.1g |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine |
115977-42-9 | 0.1g |
$1144.0 | 2023-09-19 | ||
| Enamine | EN300-1832212-0.25g |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine |
115977-42-9 | 0.25g |
$1196.0 | 2023-09-19 | ||
| Enamine | EN300-1832212-0.5g |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine |
115977-42-9 | 0.5g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1832212-1.0g |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine |
115977-42-9 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1832212-2.5g |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine |
115977-42-9 | 2.5g |
$2548.0 | 2023-09-19 | ||
| Enamine | EN300-1832212-5.0g |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine |
115977-42-9 | 5g |
$3770.0 | 2023-06-01 |
rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine Related Literature
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
115977-42-9 (rac-(1R,2S)-2-(4-nitrophenyl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
